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Compound of Interest

Compound Name: hept-2-en-4-ol

Cat. No.: B11727709 Get Quote

Essential Safety and Handling Guide for Hept-2-en-
4-ol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with hept-2-en-4-ol. The following

procedures are designed to ensure safe laboratory operations and minimize risks associated

with this chemical.

Chemical Safety and Hazard Information
Hept-2-en-4-ol (CAS: 4798-59-8) is a flammable liquid and vapor that poses several health

risks.[1][2][3] It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2]

[3] Understanding its properties is the first step toward safe handling.

GHS Hazard Classification:

Flammable Liquids: Category 3[1][3]

Acute Toxicity, Oral: Category 4[1]

Skin Irritation: Category 2[3]

Serious Eye Irritation: Category 2A/2[3][4]

Specific Target Organ Toxicity (Single Exposure), Respiratory Irritation: Category 3[3]
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Hazard Statements:

H226/H227: Flammable liquid and vapor / Combustible liquid.[1]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Chemical and Physical Properties
The following table summarizes key quantitative data for hept-2-en-4-ol and related

compounds.

Property Value Source Compound

Molecular Formula C₇H₁₄O Hept-2-en-4-ol

Molecular Weight 114.19 g/mol Hept-2-en-4-ol

Appearance
Colorless clear liquid

(estimated)
(E)-4-hepten-2-ol

Boiling Point
159-160 °C @ 760 mmHg

(estimated)
(E)-4-hepten-2-ol

Flash Point
59.4 °C (139 °F) (Tag Closed

Cup, estimated)
(E)-4-hepten-2-ol

Water Solubility
6343 mg/L @ 25 °C

(estimated)
(E)-4-hepten-2-ol

Operational Plan: Handling and Disposal
Adherence to a strict operational plan is critical for safety. This section provides step-by-step

guidance for handling and disposing of hept-2-en-4-ol.
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Engineering Controls and Preparation
Ventilation: Always handle hept-2-en-4-ol in a well-ventilated area.[5] A certified chemical

fume hood is required.

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot

surfaces.[5][6] Use only non-sparking tools and explosion-proof electrical equipment.[3][5][6]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

discharge.[3][5][6]

Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible

and in good working order.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling hept-2-en-4-ol:

PPE Type Specification

Eye and Face Protection Chemical safety goggles and a face shield.[2]

Hand Protection
Chemically resistant, impervious gloves (e.g.,

Nitrile, Neoprene).

Body Protection
A flame-retardant lab coat and protective

clothing to prevent skin exposure.[2]

Respiratory Protection

Use only in a chemical fume hood. If ventilation

is inadequate or for spill response, a self-

contained breathing apparatus (SCBA) may be

necessary.[2]

Step-by-Step Handling Protocol
Don PPE: Before entering the work area, put on all required personal protective equipment.

Prepare Work Area: Ensure the chemical fume hood is on and operating correctly. Clear the

workspace of all unnecessary items and potential ignition sources.
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Chemical Transport: Transport the chemical in a secondary, sealed, and shatter-proof

container.

Dispensing: Carefully open the container. Use grounded equipment to transfer the liquid,

minimizing splashing. Keep the container tightly closed when not in use.[5]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[5] Decontaminate all equipment used.

Emergency and First Aid Procedures
Exposure Route First Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention if symptoms persist.[2][5]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of soap

and water for at least 15 minutes.[2][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15-20 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[2]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.

Remove all ignition sources.[3]
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Wearing full PPE, contain the spill using an absorbent, non-combustible material (e.g.,

vermiculite, sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.[2]

Waste Disposal:

Collect all hept-2-en-4-ol waste in a dedicated, properly labeled, and sealed hazardous

waste container.

Do not dispose of this chemical down the drain or in general trash.[4] It is harmful to

aquatic life.

Store the waste container in a cool, well-ventilated area away from ignition sources.

Dispose of the chemical waste through a certified hazardous waste disposal service in

accordance with all local, state, and federal regulations.

Workflow Visualization
The following diagram illustrates the complete lifecycle for handling hept-2-en-4-ol, from initial

preparation to final disposal.
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Workflow for Safe Handling of Hept-2-en-4-ol

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase
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Caption: Safe handling workflow for hept-2-en-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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